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Compound of Interest

Compound Name: Tetramethylallene

Cat. No.: B085980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the core physical properties of

tetramethylallene (also known as 2,4-dimethyl-2,3-pentadiene), specifically its boiling point

and density. The information is presented to be a valuable resource for laboratory and

development work.

Core Physical Properties
Tetramethylallene is a colorless liquid organic compound.[1] Its key physical properties are

summarized below.

Data Presentation: Physical Properties of Tetramethylallene

Property Value Conditions Source(s)

Boiling Point 87-88 °C

at 760 mmHg

(standard atmospheric

pressure)

[2][3][4][5]

87.5 °C at 760 mmHg [6]

Density 0.701 g/mL at 25 °C [2][3]
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While specific experimental reports for the determination of tetramethylallene's physical

properties are not detailed in common literature, the following outlines the standard

methodologies that would be employed for such measurements.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a volatile organic compound like tetramethylallene, a

common and precise method is distillation.

Apparatus: A standard distillation apparatus would be assembled, consisting of a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure:

The tetramethylallene sample is placed in the round-bottom flask along with boiling chips

to ensure smooth boiling.

The apparatus is heated, typically using a heating mantle.

As the liquid boils, the vapor rises into the distillation head, and the temperature is

recorded from a thermometer placed at the vapor-liquid equilibrium point.

The temperature that remains constant during the distillation of the pure liquid is recorded

as the boiling point.

The atmospheric pressure is recorded, as boiling point is pressure-dependent.

2. Determination of Density

Density is the mass per unit volume of a substance. A straightforward and accurate method for

determining the density of a liquid is by using a pycnometer or a specific gravity bottle.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), an analytical balance.

Procedure:
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The empty pycnometer is weighed accurately.

It is then filled with distilled water of a known temperature and weighed again to determine

the mass of the water. This allows for the calibration of the pycnometer's volume.

The pycnometer is emptied, dried, and then filled with the tetramethylallene sample at

the same temperature.

The pycnometer filled with tetramethylallene is weighed.

The density is calculated by dividing the mass of the tetramethylallene by the volume of

the pycnometer.

Visualizations
Experimental Workflow for Boiling Point Determination

Workflow for Boiling Point Determination

Sample Preparation:
Place tetramethylallene and boiling chips in a round-bottom flask.

Apparatus Assembly:
Set up the distillation apparatus.

Heating:
Gradually heat the sample.

Data Recording:
Record the constant temperature during distillation.

Pressure Correction (if necessary):
Note the atmospheric pressure and correct the boiling point if not at standard pressure.
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Click to download full resolution via product page

Caption: A generalized workflow for determining the boiling point of a liquid.

Experimental Workflow for Density Determination

Workflow for Density Determination

Weigh the empty pycnometer.

Calibrate the pycnometer volume with distilled water.

Dry the pycnometer.

Fill the pycnometer with tetramethylallene.

Weigh the filled pycnometer.

Calculate the density.

Click to download full resolution via product page

Caption: A generalized workflow for determining the density of a liquid using a pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

